Cas no 419565-47-2 (2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl-)

• Product Name: 2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl-
• CAS No: 419565-47-2
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 326639
• PubChem ID: 11389514
• Update Time: 2025-04-19

2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl-
• 2-methyl-2,3,4,5-tetrahydrooxepine-7-carboxylic acid
• 2-Oxepincarboxylicacid,4,5,6,7-tetrahydro-7-methyl-(9CI)
• AGN-PC-0084TB
• DTXSID30464297
• 419565-47-2

• Inchi： 1S/C8H12O3/c1-6-4-2-3-5-7(11-6)8(9)10/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： HKHODUZAQNLSFN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CCCCC1C

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų